Antibiotic OA 6129B(sub 1)

• CAS RN: 82510-13-2
• Molecular Formula: C20H31N3O8S
• Molecular Weight: 473.5 g/mol
• IUPAC Name: 3-[2-[3-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]propanoylamino]ethylsulfanyl]-6-(1-hydroxyethyl)-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• InChI: InChI=1S/C20H31N3O8S/c1-10(25)14-11-8-12(15(19(30)31)23(11)18(14)29)32-7-6-21-13(26)4-5-22-17(28)16(27)20(2,3)9-24/h10-11,14,16,24-25,27H,4-9H2,1-3H3,(H,21,26)(H,22,28)(H,30,31)
• InChI Key: HNLNYXRYILRJHY-UHFFFAOYSA-N
• SMILES: CC(C1C2CC(=C(N2C1=O)C(=O)O)SCCNC(=O)CCNC(=O)C(C(C)(C)CO)O)O
• synonyms: Antibiotic OA 6129B(1); OA 6129B(1); OA 6129B(2); OA-6129B(1); OA-6129B(2)

Description

Antibiotic OA 6129B(sub 1), also known as Antibiotic OA 6129B(sub 1), is a useful research compound. Its molecular formula is C20H31N3O8S and its molecular weight is 473.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality Antibiotic OA 6129B(sub 1) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Antibiotic OA 6129B(sub 1) including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The dark brown powder of antibiotics OA-6129 B1 and B2 obtained in step (C) was dissolved in a small amount of distilled water, and charged onto a column (8×100 cm) of Biogel P-2 (registered trademark). The column was developed with distilled water. Active fractions (1.0 liter in total) were collected by bioassay and adsorbed on a column (4×40 cm) of QAE-Sephadex A-25 (registered trademark) which had been equilibrated with 0.01 M phosphate, p.H 8.4. The column was washed with 200 ml of 0.01 M phosphate buffer, pH 8.4, and eluted with a linear concentration gradient of sodium chloride from 0 to 4% in 3.0 liters of the phosphate buffer. The eluate was fractionated in 15 ml portions, and antimicrobially active fractions Nos. 51 to 70 (300 ml) were collected. The combined fractions were lyophilized to give yellowish brown powder of antibiotics OA-6129B1 and B2. The powder was dissolved in a small amount of distilled water, and 5 g of sodium chloride was added. The solution was adsorbed on a column (2×50 cm) of Diaion HP-20AG (registered trademark). The column was washed with 50 ml of 5% sodium chloride and then with 100 ml of distilled water and eluted by using a linear concentration gradient of acetone from 0 to 30% in a total volume of 1.0 liter. The eluate was fractionated in 10 ml portions, and monitored by bioassay. Active fractions Nos. 15 to 24 (100 ml) and active fractions Nos. 26 to 35 (100 ml) were collected and combined respectively. The former solution contained antibiotic OA-6129B1, and the latter antibiotic OA-6129B2. Lyophilization of these solutions gave 840 mg of yellowish powder of antibiotic OA-6129B1 and 470 mg of yellowish brown powder of antibiotic OA-6129B2, respectively.